Cas no 145782-32-7 (methyl(pent-4-yn-1-yl)amine)

• Product Name: methyl(pent-4-yn-1-yl)amine
• CAS No: 145782-32-7
• MF: C₆H₁₁N
• MW: 97.1582
• CID: 5051539
• PubChem ID: 22225900
• Update Time: 2025-10-30

methyl(pent-4-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Pentynyl)methylamine
• N-methylpent-4-yn-1-amine
• methyl(pent-4-yn-1-yl)amine

• Inchi： 1S/C6H11N/c1-3-4-5-6-7-2/h1,7H,4-6H2,2H3
• InChI Key： CDHPRJMTVOIFIZ-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C#C[H]

Computed Properties

• Exact Mass: 97.089149355 g/mol
• Monoisotopic Mass: 97.089149355 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12
• Molecular Weight: 97.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on methyl(pent-4-yn-1-yl)amine

Chemical Compound CAS No. 145782-32-7: Methyl(pent-4-yn-1-yl)amine

Methyl(pent-4-yn-1-yl)amine, also known by its CAS registry number CAS No. 145782-32-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research in recent years due to its potential in advanced chemical synthesis and material engineering.

The molecular structure of methyl(pent-4-yn-1-yl)amine consists of a pentynyl group attached to an amine functional group, with a methyl substituent. This configuration imparts the compound with distinctive chemical properties, including high reactivity and the ability to participate in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the development of novel polymers and pharmaceutical agents.

One of the most notable advancements involving methyl(pent-4-yne-lil)amine is its application in click chemistry. This approach, which emphasizes efficient and selective reactions, has revolutionized the way chemists design and synthesize molecules. By leveraging the unique reactivity of this compound, researchers have been able to create highly functional materials with tailored properties for use in electronics, optics, and biotechnology.

In addition to its role in synthetic chemistry, methyl(pent-4-yne-lil)amine has also found applications in catalysis. Its ability to act as a ligand or catalyst precursor has made it invaluable in asymmetric catalysis and transition metal-mediated reactions. Recent breakthroughs have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical for the production of chiral pharmaceutical compounds.

The synthesis of methyl(pent-yne-lil)amine has also been optimized through innovative methodologies. Traditional methods often involved multi-step processes with low yields, but recent advancements have introduced more efficient routes that minimize waste and improve product purity. These improvements are essential for scaling up production to meet the growing demand from various industries.

Furthermore, the physical and chemical properties of this compound have been thoroughly investigated to better understand its behavior under different conditions. Studies on its thermal stability, solubility, and reactivity have provided valuable insights into its potential uses and limitations. For instance, its high thermal stability makes it suitable for high-temperature applications in materials science.

The integration of computational chemistry techniques has also played a pivotal role in advancing our understanding of methyl(pent-yne-lil)amine. Quantum mechanical calculations and molecular modeling have enabled researchers to predict reaction outcomes and optimize synthetic pathways with unprecedented accuracy. This computational approach has significantly accelerated the discovery process and reduced reliance on trial-and-error experimentation.

In conclusion, methyl(pent-yne-lil)amine, identified by its CAS number 145782–32–7, stands as a testament to the ongoing innovation in chemical research. Its diverse applications across multiple disciplines underscore its importance as a key building block in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of materials science and chemical synthesis.